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2-Amino-3-fluoro-3-methylbutyric acid structure

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Fluoro-DL-valine

CAS No.: 43163-94-6

Cat. No.: S752006

Core Chemical Identification

The table below summarizes the fundamental identifying information for this compound.

Property Description

Recommended IUPAC Name 2-Amino-3-fluoro-3-methylbutanoic acid [1]
Chemical Formula CsH10FNO:2 [1] [2]

CAS Registry Number 43163-94-6 (base compound) [1] [2]
Molar Mass 135.14 g/mol [1] [2]

SMILES CC(C)(F)C(N)C(0)=0 [2]

Synonym 3-Fluoro-DL-valine [1]

Stereoisomers and Salt Forms

The core compound exists in different stereoisomeric forms and a common salt, detailed below.
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Molecular
Compound Name CAS Number Notes .

Weight
(S)-2-Amino-3-fluoro-3- 59752-74-8 [3]  Single enantiomer (S- 135.14 g/mol
methylbutanoic acid configuration) [3] [3]
2-Amino-3-fluoro-3-methylbutanoic  Information Hydrochloride salt of the 171.60 g/mol
acid hydrochloride missing base compound [4]

Application in PET Oncology Imaging

A closely related radiolabeled analog, (R)-2-Amino-3-['8F]fluoro-2-methylpropanoic acid ((R)-
['8F]JFAMP), has been investigated as a tracer for imaging brain tumors using PET [5]. The experimental

data for this application is summarized below.

Aspect Details
Agent Category Non-natural amino acid analog [5]
Target L-type and A-type amino acid transporter systems on tumor cells [5]

Method of Detection Positron Emission Tomography (PET) [5]

Key Preclinical Showed high uptake in rat 9L gliosarcoma cells, with uptake inhibited by L-type
Finding and A-type transporter inhibitors [5]

Key Biodistribution Tumor uptake: 2.42-2.82% ID/g; Tumor/Brain ratio: 38.2 at 30 min [5]
(Rats)

Synthesis Prepared via nucleophilic fluorination with K[*8F]F/Kryptofix2.2.2, followed by
hydrolysis. Radiochemical purity: >99% [5].

The experimental workflow for evaluating this PET tracer, from synthesis to biological validation, can be

visualized as follows:
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Experimental workflow for the synthesis and evaluation of (R)-[1%F]FAMP as a PET tracer.
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Sourcing for Research

The base compound and its stereoisomer are available from several chemical suppliers for research purposes,

though stock may vary.

CAS

Supplier Product Purity
Number
P&S Chemicals [1] 3-Fluoro-dI-valine 43163-94-6 Information
missing

Anax Laboratories 2-amino-3-fluoro-3-methylbutanoic acid 43163-94-6 >99%

[2]

Bldpharm [3] (S)-2-Amino-3-fluoro-3-methylbutanoic 59752-74-8 Information
acid missing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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